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Compound of Interest

Compound Name: SB 202190

cat. No.: B1681491

Technical Support Center: SB 202190

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with SB
202190.

Frequently Asked Questions (FAQs)

Q1: What is SB 202190 and what is its primary mechanism of action?

Al: SB 202190 is a potent, selective, and cell-permeable inhibitor of p38 mitogen-activated
protein (MAP) kinases.[1][2][3] It specifically targets the p38a and p38[3 isoforms, with IC50
values of 50 nM and 100 nM, respectively.[1][3] The compound functions by binding to the ATP
pocket of the p38 kinase, thereby competitively inhibiting its activity.[2][4] This selectivity makes
it a valuable tool for studying the roles of p38 MAPK in various cellular processes, including
inflammation and apoptosis.[4]

Q2: In which solvents is SB 202190 soluble?

A2: SB 202190 is soluble in several organic solvents, including DMSO, ethanol, and
dimethylformamide (DMF). It is, however, insoluble in water and sparingly soluble in aqueous
buffers.[5] For cell culture applications, it is recommended to first dissolve SB 202190 in DMSO
and then dilute it with the aqueous buffer of choice.

Q3: How should | store SB 202190 powder and stock solutions?
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A3: The solid powder form of SB 202190 should be stored at -20°C, where it can be stable for
up to four years.[1] Stock solutions, typically prepared in DMSO, should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -80°C for up to a year or -20°C for shorter periods
(e.g., one month).[5] It is generally not recommended to store aqueous solutions for more than
a day.

Solubility Data

The solubility of SB 202190 can vary slightly between suppliers due to differences in purity and
formulation. The following table summarizes the reported solubility data from various sources.

Concentration

Molar

Solvent Concentration Source

(mg/mL) (mM)
DMSO 100 301.80 MedchemExpress|[6]
DMSO 118.8 358.54 TargetMol[7]
DMSO 66 199.19 Selleck Chemicals[5]
DMSO >57.7 >174.14 APEXBIO[4]
DMSO 50 ~150 Sigma-Aldrich
DMSO 16 ~48 Cayman Chemical
DMSO 10 ~30 Sigma-Aldrich[8]
Ethanol 22 ~66 Selleck Chemicals[5]
Ethanol >22.47 >67.8 APEXBIO[9]
Ethanol 0.25 ~0.75 Cayman Chemical
Dimethyl Formamide 10 ~30 Cayman Chemical
Water Insoluble Insoluble Selleck Chemicals[5]
DMSO:PBS (1:6, pH .
72) ~0.14 ~0.42 Cayman Chemical
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Troubleshooting Guide

Issue: SB 202190 powder is not dissolving in DMSO.

This is a common issue that can arise from several factors. Follow this troubleshooting
workflow to address the problem.
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Troubleshooting SB 202190 Dissolution in DMSO

Start: SB 202190 powder
not dissolving in DMSO

Is the DMSO anhydrous
and freshly opened?

No

Use new, anhydrous DMSO.
Yes

Moisture can reduce solubility.

y

Gently warm the solution to 37°C
and/or use an ultrasonic bath.

Does the powder dissolve?

If issues persist,

Solution Prepared Successfully contact technical support
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SB 202190 solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681491#sb-202190-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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